1-(4-chlorophenyl)-2-({5-[(2,4-dichlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)ethanone
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Description
Properties
Molecular Formula |
C23H16Cl3N3O2S |
|---|---|
Molecular Weight |
504.8 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-2-[[5-[(2,4-dichlorophenoxy)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]ethanone |
InChI |
InChI=1S/C23H16Cl3N3O2S/c24-16-8-6-15(7-9-16)20(30)14-32-23-28-27-22(29(23)18-4-2-1-3-5-18)13-31-21-11-10-17(25)12-19(21)26/h1-12H,13-14H2 |
InChI Key |
HTBVHTYDHDHXOW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)C3=CC=C(C=C3)Cl)COC4=C(C=C(C=C4)Cl)Cl |
Origin of Product |
United States |
Biological Activity
The compound 1-(4-chlorophenyl)-2-({5-[(2,4-dichlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)ethanone is a complex organic molecule with potential biological activities. This article reviews its biological properties, focusing on its cytotoxicity, anti-inflammatory effects, and structure-activity relationships (SAR).
Chemical Structure
The molecular formula for the compound is . Its structure includes a triazole ring, a chlorophenyl moiety, and a sulfanyl group, which contribute to its biological activity.
1. Cytotoxicity
Research indicates that this compound exhibits significant cytotoxic effects against various cancer cell lines. A study evaluated its potency on human cervical cancer (SISO) and bladder cancer (RT-112) cell lines. The results demonstrated that the compound has an IC50 value ranging from 2.38 to 3.77 µM , indicating strong inhibitory activity compared to the reference drug cisplatin (IC50 = 0.24–1.22 µM) .
Table 1: Cytotoxic Activity of the Compound
| Cell Line | IC50 (µM) | Reference Drug IC50 (µM) |
|---|---|---|
| SISO | 2.38–3.77 | 0.24–1.22 |
| RT-112 | 3.42–5.59 | 0.24–1.22 |
2. Induction of Apoptosis
The compound also induces apoptosis in cancer cells. In the SISO cell line, treatment with the compound at IC50 concentrations resulted in 10.2% early apoptotic cells and 17.2% at doubled concentrations . This suggests that the compound not only inhibits cell growth but also triggers programmed cell death.
3. Anti-inflammatory Effects
In addition to its anticancer properties, the compound has shown potential anti-inflammatory activity. It was tested in vitro for its ability to inhibit nitric oxide production in LPS-stimulated microglia cells, demonstrating significant protective effects against neuroinflammation . This suggests a broader therapeutic potential beyond oncology.
Structure-Activity Relationship (SAR)
The presence of electron-withdrawing groups such as chlorine on the phenyl rings appears crucial for enhancing the cytotoxicity of the compound. Studies indicate that compounds with multiple electron-withdrawing substituents exhibit increased potency against cancer cell lines .
Key Findings:
- Electron-withdrawing groups enhance cytotoxicity.
- The triazole moiety is essential for biological activity.
- Substituents on the phenyl rings influence overall efficacy.
Case Studies
Several studies have investigated similar compounds with variations in their structure, leading to insights into their biological activities:
- Compound Variants: Variations in substituents on the triazole ring have yielded compounds with varying degrees of cytotoxicity and selectivity towards different cancer types.
- Comparative Analysis: Compounds structurally similar to the target compound have shown varying IC50 values across different cell lines, emphasizing the importance of specific functional groups in determining biological activity.
Comparison with Similar Compounds
Key Differences :
- highlights the use of 2,4-difluorophenyl and phenylsulfonyl groups, which enhance electrophilicity compared to the target’s dichlorophenoxy group.
- describes cyclobutyl and thiophene substitutions, which introduce conformational rigidity absent in the target.
Preparation Methods
Key Steps:
-
Thiosemicarbazide-Alkyne Cycloaddition :
-
A thiosemicarbazide derivative (e.g., with a (2,4-dichlorophenoxy)methyl group) reacts with an alkyne (e.g., phenylacetylene) to form the triazole ring. This method introduces substituents at positions 3 and 4.
-
Example: Reaction of 5-[(2,4-dichlorophenoxy)methyl]-4-phenyl-1,2,4-triazole-3-thiol with bromoethanone derivatives.
-
-
Post-Functionalization :
| Step | Reagents/Conditions | Purpose | Yield |
|---|---|---|---|
| Cycloaddition | Thiosemicarbazide + alkyne, thermal | Triazole ring formation | Moderate-High |
| Alkylation (Mitsunobu) | (2,4-Dichlorophenol), DEAD, PPh₃ | Introduce (2,4-dichlorophenoxy)methyl group | 60–80% |
Sulfanyl Linkage Formation
The triazole-thiol intermediate is coupled to the ethanone moiety via nucleophilic substitution (SN2) .
Reaction Scheme:
-
Triazole-Thiol Synthesis :
-
The triazole is functionalized with a thiol group (-SH) via reduction of thioether precursors or direct substitution.
-
-
Coupling with Bromoethanone :
| Component | Role | Source |
|---|---|---|
| 2-Bromo-1-(4-chlorophenyl)ethanone | Electrophilic partner for SN2 | PubChem CID 745368 |
| Sodium acetate | Base to deprotonate thiol | PMC10848969 |
| Ethanol | Solvent | PMC10848969 |
Yield : ~76.8% (analogous reaction).
Purification and Characterization
Purification Methods :
Analytical Techniques :
-
NMR Spectroscopy :
-
Mass Spectrometry :
-
Molecular ion peak at 392.87 (CHClNOS).
-
-
Hirshfeld Surface Analysis :
Challenges and Optimization
Critical Factors :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
